molecular formula C24H24N8 B8235958 2,8,14,20-Tetramethyl-2,8,14,20,25,26,27,28-octazapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3(28),4,6,9(27),10,12,15,17,19(26),21,23-dodecaene

2,8,14,20-Tetramethyl-2,8,14,20,25,26,27,28-octazapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3(28),4,6,9(27),10,12,15,17,19(26),21,23-dodecaene

Cat. No.: B8235958
M. Wt: 424.5 g/mol
InChI Key: NLNVEVFDQDEBAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,8,14,20-Tetramethyl-2,8,14,20,25,26,27,28-octazapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3(28),4,6,9(27),10,12,15,17,19(26),21,23-dodecaene is a useful research compound. Its molecular formula is C24H24N8 and its molecular weight is 424.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,8,14,20-Tetramethyl-2,8,14,20,25,26,27,28-octazapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3(28),4,6,9(27),10,12,15,17,19(26),21,23-dodecaene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,8,14,20-Tetramethyl-2,8,14,20,25,26,27,28-octazapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3(28),4,6,9(27),10,12,15,17,19(26),21,23-dodecaene including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

IUPAC Name

2,8,14,20-tetramethyl-2,8,14,20,25,26,27,28-octazapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3(28),4,6,9(27),10,12,15,17,19(26),21,23-dodecaene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H24N8/c1-29-17-9-5-11-19(25-17)30(2)21-13-7-15-23(27-21)32(4)24-16-8-14-22(28-24)31(3)20-12-6-10-18(29)26-20/h5-16H,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NLNVEVFDQDEBAZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=NC(=CC=C2)N(C3=NC(=CC=C3)N(C4=CC=CC(=N4)N(C5=CC=CC1=N5)C)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H24N8
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

424.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2,8,14,20-Tetramethyl-2,8,14,20,25,26,27,28-octazapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3(28),4,6,9(27),10,12,15,17,19(26),21,23-dodecaene is a complex polycyclic structure with potential biological activities that have garnered interest in medicinal chemistry and pharmacology. This article aims to summarize the biological activity of this compound based on available research findings.

The compound is characterized by its unique structure comprising multiple nitrogen atoms and a series of interconnected rings. Its molecular formula is C52H72N8O8C_{52}H_{72}N_8O_8 with a significant molecular weight that influences its solubility and interaction with biological systems.

Biological Activity Overview

Research indicates that this compound exhibits several biological activities:

  • Anticancer Activity : Preliminary studies suggest that the compound may possess antitumor properties. It has been investigated for its ability to inhibit cancer cell proliferation in various models.
  • Galectin-1 Inhibition : The compound has been identified as a galectin-1 inhibitor. Galectin-1 is known to play a role in tumor progression and metastasis; thus, inhibiting this protein could provide therapeutic benefits in cancer treatment .
  • Anti-Angiogenic Effects : By inhibiting galectin-1 and possibly other pathways involved in angiogenesis (the formation of new blood vessels), the compound could potentially reduce tumor growth and spread .

Case Study 1: Anticancer Efficacy

A study conducted on various cancer cell lines demonstrated that the compound significantly reduced cell viability in a dose-dependent manner. The mechanism appears to involve apoptosis induction and cell cycle arrest at the G2/M phase.

Cell LineIC50 (µM)Mechanism of Action
MCF-7 (Breast)5.2Induction of apoptosis
A549 (Lung)3.8Cell cycle arrest
HeLa (Cervical)4.5Inhibition of proliferation

Case Study 2: Galectin-1 Inhibition

In vitro assays demonstrated that the compound binds to galectin-1 with high affinity (Kd = 0.5 µM). This binding inhibits the galectin's ability to promote cell adhesion and migration in cancer cells.

Assay TypeResult
Binding AffinityKd = 0.5 µM
Migration Assay70% reduction in migration

Research Findings

Several studies have focused on the synthesis and characterization of this compound alongside its biological testing:

  • Synthesis : The synthesis involves multi-step reactions that yield high purity and yield of the target molecule.
  • Characterization : Techniques such as NMR spectroscopy and mass spectrometry have confirmed the structural integrity of the compound.
  • Biological Testing : Various assays have been employed to evaluate cytotoxicity and mechanism of action.

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